1-{[(Cyclooctylamino)sulfonyl]methyl}-7,7-dimethylbicyclo[2.2.1]heptan-2-one

• Molecular Formula: C18H31NO3S
• Molecular Weight: 341.5 g/mol
• IUPAC Name: N-cyclooctyl-1-(7,7-dimethyl-2-oxo-1-bicyclo[2.2.1]heptanyl)methanesulfonamide
• InChI: InChI=1S/C18H31NO3S/c1-17(2)14-10-11-18(17,16(20)12-14)13-23(21,22)19-15-8-6-4-3-5-7-9-15/h14-15,19H,3-13H2,1-2H3
• InChI Key: JNLWWCZFHWUIJX-UHFFFAOYSA-N
• Canonical SMILES: CC1(C2CCC1(C(=O)C2)CS(=O)(=O)NC3CCCCCCC3)C

Description

This compound belongs to the norbornane (bicyclo[2.2.1]heptane) family, featuring a ketone group at position 2 and a sulfonamide-functionalized methyl group at position 1. The sulfonamide moiety is substituted with a cyclooctylamino group, distinguishing it from related derivatives.

Preparation Methods

The synthesis of 1-{[(Cyclooctylamino)sulfonyl]methyl}-7,7-dimethylbicyclo[2.2.1]heptan-2-one involves multiple steps, typically starting with the preparation of the bicyclo[2.2.1]heptane core. This can be achieved through Diels-Alder reactions or other cycloaddition reactions. The introduction of the cyclooctylamino sulfonyl group is usually done through sulfonylation reactions, where sulfonyl chlorides react with amines under basic conditions. Industrial production methods may involve optimized reaction conditions to ensure high yield and purity, such as controlled temperature, pressure, and the use of catalysts.

Chemical Reactions Analysis

1-{[(Cyclooctylamino)sulfonyl]methyl}-7,7-dimethylbicyclo[2.2.1]heptan-2-one undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride, resulting in the formation of amines or alcohols.

Substitution: Nucleophilic substitution reactions can occur at the sulfonyl group, where nucleophiles like thiols or amines replace the sulfonyl group, forming new derivatives. Common reagents and conditions used in these reactions include solvents like dichloromethane, bases like sodium hydroxide, and catalysts like palladium on carbon. Major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-{[(Cyclooctylamino)sulfonyl]methyl}-7,7-dimethylbicyclo[2.2.1]heptan-2-one has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biology: This compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the treatment of diseases where sulfonyl-containing compounds have shown efficacy.

Industry: It is used in the development of specialty chemicals and materials, where its unique structure imparts desirable properties.

Mechanism of Action

The mechanism of action of 1-{[(Cyclooctylamino)sulfonyl]methyl}-7,7-dimethylbicyclo[2.2.1]heptan-2-one involves its interaction with specific molecular targets and pathways. The sulfonyl group can form strong interactions with proteins and enzymes, potentially inhibiting their activity. This compound may also interact with cellular membranes, affecting their integrity and function. The exact molecular targets and pathways involved are still under investigation, but preliminary studies suggest that it may modulate signaling pathways related to cell growth and apoptosis.

Comparison with Similar Compounds

Structural Analogues and Substituent Variations

Key structural analogs differ in the sulfonamide substituent and bicyclic core modifications:

Compound Name	Substituent on Sulfonamide	Core Modification	Key Reference
1-{[(Cyclooctylamino)sulfonyl]methyl}-7,7-dimethylbicyclo[2.2.1]heptan-2-one	Cyclooctylamino	None	Target
(1S,4R)-1-(((3,4-Dihydroisoquinolin-2(1H)-yl)sulfonyl)methyl)-7,7-dimethyl...	3,4-Dihydroisoquinolinyl	None
1-((((3-Fluorophenyl)amino)sulfonyl)methyl)-7,7-dimethylbicyclo[2.2.1]hept...	3-Fluorophenyl	None
1-(((((4-Fluorophenyl)methyl)amino)sulfonyl)methyl)-7,7-dimethylbicyclo[...	4-Fluorophenylmethyl	None
(1S,4S/R)-1-(((2-(Bromomethyl)aziridin-1-yl)sulfonyl)methyl)-7,7-dimethyl...	Aziridinyl (bromomethyl-substituted)	None
(1S,4S)-3-((E)-Ferrocenylmethylidene)-1-(((3,4-dihydroisoquinolin-2(1H)-yl)...	3,4-Dihydroisoquinolinyl + Ferrocene	Ferrocene-conjugated methylidene

Key Observations :

• Cyclooctylamino vs.
• Heterocyclic Substituents: Aziridinyl () and dihydroisoquinolinyl () groups add nitrogen-rich motifs, enabling coordination or enzymatic interactions.
• Hybrid Systems: Ferrocene conjugates () integrate redox-active metallocene units, expanding applications in catalysis or bioorganometallic chemistry.

Physical Properties:

Compound Reference	Physical State	Melting Point (°C)	Yield	Notable Spectral Data (IR, NMR)
Target Compound	Not reported	Not reported	N/A	Likely IR: ~1740 cm⁻¹ (C=O), ~1325–1146 cm⁻¹ (S=O)
	Crystalline solid	150–151	86%	¹H NMR: δ 0.89 (s, 3H, CH₃), 1.12 (s, 3H, CH₃)
	Colorless oil	N/A	81%	IR: 1742 (C=O), 1325, 1146 cm⁻¹ (S=O); ¹³C NMR: δ 214.2 (C=O)
	Solid (commercial)	Not reported	N/A	Sold at 331–761 €/25–250 mg

Key Observations :

• Physical State: Bulky substituents (e.g., cyclooctylamino) may reduce crystallinity compared to aryl or heterocyclic groups.
• Spectral Trends : The ketone (C=O) IR stretch appears consistently near 1740 cm⁻¹, while sulfonamide S=O stretches occur at 1325–1146 cm⁻¹ .